Cas no 565-48-0 (cis-p-Menthan-1,8-diol)

• Product Name: cis-p-Menthan-1,8-diol
• CAS No: 565-48-0
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 371504
• Update Time: 2025-05-20

cis-p-Menthan-1,8-diol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanol,4-hydroxy-a,a,4-trimethyl-, cis-
• 4-p-Menthan-1,8-diol
• c-4-p-menthane-r-1,8-diol
• TERPINOL
• CIS-4-HYDROXY-ALPHA,ALPHA,4-TRIMETHYLCYCLOHEXANEMETHANOL
• cis-1,8-p-Menthanediol
• TERPIN
• trans-Terpin
• p-Menthane-1,8-diol
• 1,8-Terpin
• cis-p-Menthan-1,8-diol
• trans-p-Menthan-1,8-diol
• trans-p-Menthane-1,8-diol
• 4HW1S44T5G
• MPF495B08R
• Cyclohexanemethanol, 4-hydroxy-.alpha.,.alpha.,4-trimethyl-
• 4-(2-Hydroxypropan-2-yl)-1-methylcyclohexanol
• RBNWAMSGVWEHFP-UHFFFAOYSA-N
• 4-(2-hydroxypropan-2-yl)-1-methylcyclohexan-1-ol
• 4-(2-Hydroxy-2-propanyl)-1-methylcyclohexanol
• Dipenteneglycol
• Terpin, trans-
• trans-1,

• MDL： MFCD00083415
• Inchi： 1S/C10H20O2/c1-9(2,11)8-4-6-10(3,12)7-5-8/h8,11-12H,4-7H2,1-3H3
• InChI Key： RBNWAMSGVWEHFP-UHFFFAOYSA-N
• SMILES： CC(C1CCC(O)(C)CC1)(O)C

Computed Properties

• Exact Mass: 172.14600
• Monoisotopic Mass: 172.146329876 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• Molecular Weight: 172.26
• XLogP3: 1.2

Experimental Properties

• Density: 1.018±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 104 ºC
• Boiling Point: 265.0±8.0 ºC (760 Torr),
• Flash Point: 119.0±13.0 ºC,
• Solubility: Slightly soluble (8.8 g/l) (25 º C),
• PSA: 40.46000
• LogP: 1.69850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous

Additional information on cis-p-Menthan-1,8-diol

cis-p-Menthan-1,8-diol: A Comprehensive Overview

cis-p-Menthan-1,8-diol, also known by its CAS number 565-48-0, is a naturally occurring organic compound with significant applications in various industries. This compound is a diol, meaning it contains two hydroxyl (-OH) groups attached to a mentane skeleton. The "cis" designation in its name indicates the spatial arrangement of the hydroxyl groups on the molecule, which plays a crucial role in its chemical properties and biological activity.

The structure of cis-p-Menthan-1,8-diol is characterized by a cyclic mentane framework with two hydroxyl groups positioned on adjacent carbons. This specific arrangement contributes to its unique physical and chemical properties. The compound is often isolated from natural sources such as mint oils and has been studied for its potential in fragrance production, food additives, and pharmaceuticals.

Recent studies have highlighted the importance of cis-p-Menthan-1,8-diol in the field of natural product chemistry. Researchers have explored its biosynthesis pathways, revealing insights into how this compound is produced in plants. Understanding these pathways could pave the way for sustainable production methods, reducing reliance on natural extraction and enhancing availability for industrial use.

In terms of applications, cis-p-Menthan-1,8-diol is widely used as a flavoring agent due to its pleasant taste and aroma. It is commonly found in chewing gums, candies, and beverages. Additionally, it serves as an intermediate in organic synthesis, enabling the creation of more complex molecules with diverse functionalities.

One of the most exciting developments involving cis-p-Menthan-1,8-diol is its potential in pharmaceutical research. Studies have shown that this compound exhibits antioxidant and anti-inflammatory properties, making it a promising candidate for drug development. Furthermore, its ability to modulate cellular signaling pathways has led to investigations into its role in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The environmental impact of cis-p-Menthan-1,8-diol has also been a topic of interest. Research indicates that it biodegrades efficiently under aerobic conditions, minimizing its ecological footprint. This characteristic makes it an eco-friendly alternative to synthetic compounds in various industrial processes.

In conclusion, cis-p-Menthan-1,8-diol (CAS No: 565-48-0) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and natural origin make it an invaluable resource for scientists and manufacturers alike. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.